1-(5-Isoquinolinesulfonyl)piperazine hydrochloride

Description

1-(5-Isoquinolinesulfonyl)piperazine hydrochloride is a chemical compound with primary applications in medicinal chemistry and pharmacology. It has demonstrated biological activity as an anti-tubercular agent, inhibiting inosine-5′-monophosphate dehydrogenase (IMPDH), an enzyme essential for the proliferation of Mycobacterium tuberculosis. Additionally, it has shown promise in inhibiting protein kinase C, which is involved in signaling pathways related to cancer and inflammatory responses.

The compound's anti-tubercular activity is linked to its ability to bind effectively to IMPDH, with its binding affinity and mechanism elucidated through X-ray crystallography. This provides insights into how structural modifications can enhance its efficacy against Mycobacterium tuberculosis. Studies also suggest that it may interact with kinases involved in cancer pathways, indicating potential therapeutic applications.

Several compounds share structural similarities with 1-(5-Isoquinolinesulfonyl)piperazine hydrochloride. These include Fasudil, primarily used for neurological disorders as an inhibitor of Rho-associated protein kinase, Sunitinib, a multi-targeted receptor tyrosine kinase inhibitor with a broad spectrum against various cancers, and Lapatinib, which targets epidermal growth factor receptors and is focused on breast cancer treatment.

• CAS No.: 141543-63-7
• Product Name: 1-(5-Isoquinolinesulfonyl)piperazine hydrochloride
• Molecular Formula: C13H16ClN3O2S
• Molecular Weight: 313.80 g/mol
• IUPAC Name: 5-piperazin-1-ylsulfonylisoquinoline;hydrochloride
• Standard InChI: InChI=1S/C13H15N3O2S.ClH/c17-19(18,16-8-6-14-7-9-16)13-3-1-2-11-10-15-5-4-12(11)13;/h1-5,10,14H,6-9H2;1H
• Standard InChIKey: MBZNIYPWRIDBOD-UHFFFAOYSA-N
• SMILES: C1CN(CCN1)S(=O)(=O)C2=CC=CC3=C2C=CN=C3.Cl
• Canonical SMILES: C1CN(CCN1)S(=O)(=O)C2=CC=CC3=C2C=CN=C3.Cl
• Synonyms: 1-(5-Isoquinolinylsulfonyl)piperazine MonoHydrochloride; HA-100 Hydrochloride
• PubChem Compound: 9839820
• Last Modified: Jul 17 2023